N-(1-cyano-1,2-dimethylpropyl)-2-{4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-[4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl]acetamide
• InChI: InChI=1S/C19H26F3N5O/c1-14(2)18(3,13-23)25-17(28)12-26-7-4-8-27(10-9-26)16-6-5-15(11-24-16)19(20,21)22/h5-6,11,14H,4,7-10,12H2,1-3H3,(H,25,28)
• InChI Key: IUYDBLSQCBSKRH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)CN1CCCN(CC1)C2=NC=C(C=C2)C(F)(F)F
• Molecular Formula: C19H26F3N5O
• Molecular Weight: 397.4 g/mol

Description

The compound seems to be a complex organic molecule with several functional groups including a cyano group (-CN), a trifluoromethyl group (-CF3), and a diazepane ring. It’s likely to be a synthetic compound given its complexity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a diazepane ring. The trifluoromethyl group is likely to be electron-withdrawing, which could affect the reactivity of the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds with trifluoromethyl groups often undergo reactions like nucleophilic substitution and addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors like polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Future Directions

Future research could involve studying the synthesis, properties, and potential applications of this compound. This could include developing more efficient synthesis methods, studying its reactivity, and testing its biological activity if it’s intended to be a drug.